5-Bromo-4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-4-one

• IUPAC Name: 5-bromo-6,7-dihydro-5H-2,1,3-benzoxadiazol-4-one
• InChI: InChI=1S/C6H5BrN2O2/c7-3-1-2-4-5(6(3)10)9-11-8-4/h3H,1-2H2
• InChI Key: RLBJBTYYLDXIHR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NON=C2C(=O)C1Br
• Molecular Formula: C6H5BrN2O2
• DSSTOX Substance ID: DTXSID20274064
• Molecular Weight: 217.02 g/mol
• CAS No.: 300574-36-1

Description

5-Bromo-4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-4-one is a useful research compound. Its molecular formula is C6H5BrN2O2 and its molecular weight is 217.02 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

• Aromatic Transformation : The Semmler-Wolff aromatization process has been applied to derivatives of 5-Bromo-4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-4-one, leading to the production of 4-amino[2,1,3]benzoxadiazole and 4-acetamido[2,1,3]benzoxadiazole 1-oxide. These transformations expand the chemical utility of the compound in synthetic chemistry (Samsonov, Salʼnikov, & Volodarskii, 2010).

• Synthesis of Antifungal Agents : Derivatives of this compound have been developed with notable antifungal properties. Specifically, 3,5-dibromo-6,7-dihydro-1,2-benzoisoxazol-4-(5H)-one exhibited broad-spectrum antifungal activity, especially against Trichophyton mentagrophytes, highlighting potential applications in developing new antifungal drugs (Napoletano et al., 1991).

Chemical Reactions and Properties

• Cyclic Transformations : The compound has been utilized in studying cyclic transformations into 1-acylamino-3-alkylimidazolidin-2-ones and 2-aryl(or benzyl)-4-alkoxycarbonyl-5,6-dihydro-4H-1,3,4-oxadiazines. These findings are significant in the field of organic chemistry for understanding reaction mechanisms and designing novel synthetic routes (Milcent & Barbier, 1992).

• Synthesis of Aryloxy- and Arylthio-Benzoxadiazoles : The reactions of this compound derivatives with phenols or arenethiols have led to the synthesis of 4-aryloxy-6-bromo-2,1,3-benzoxadiazoles and 4-arylthio-6-bromo-2,1,3-benzoxadiazoles. This research has implications for the development of new compounds with potential pharmaceutical applications (Kuznetsova et al., 2013).